Cas no 896-33-3 (Ethyltriphenylphosphonium Chloride)

Ethyltriphenylphosphonium Chloride (C₂₀H₂₀ClP) is a quaternary phosphonium salt widely used as a phase-transfer catalyst and reagent in organic synthesis. Its key advantages include high stability, efficient catalytic activity in nucleophilic substitution reactions, and compatibility with a range of solvents. The compound is particularly valued for its role in facilitating reactions under mild conditions, such as the synthesis of ylides for Wittig reactions. Its crystalline solid form ensures ease of handling and storage. Ethyltriphenylphosphonium Chloride is also employed in polymerization processes and as an intermediate in pharmaceuticals and agrochemicals, demonstrating versatility in industrial and laboratory applications.
Ethyltriphenylphosphonium Chloride structure
896-33-3 structure
Product Name:Ethyltriphenylphosphonium Chloride
CAS No:896-33-3
MF:C20H20ClP
MW:326.799565315247
MDL:MFCD00044699
CID:40202
PubChem ID:354335516
Update Time:2025-10-28

Ethyltriphenylphosphonium Chloride Chemical and Physical Properties

Names and Identifiers

    • Ethyl-triphenylphosphonium chloride
    • Ethyl triphenylphosphonium chloride
    • ETPPCL
    • ETC
    • TRIPHENYL ETHYL PHOSPHORUS CHLORIDE
    • ethyltriphenyl-phosphoniuchloride
    • Phosphonium,ethyltriphenyl-,chloride
    • TriphenylEthylphosphoniumchloride
    • Triphenylethyl chlorophosphine
    • (Ethyl)triphenylphosphonium chloride
    • ethyl(triphenyl)phosphanium,chloride
    • Methyl(triphenyl)phosphonium chloride
    • Ethyltriphenylphosphoniumchloride (7CI)
    • Phosphonium, ethyltriphenyl-, chloride (8CI,9CI)
    • Triphenylethylphosphonium chloride
    • Ethyltriphenylphosphonium chloride (7CI)
    • Phosphonium, ethyltriphenyl-, chloride (8CI, 9CI)
    • SCHEMBL165408
    • Phosphonium, ethyltriphenyl-, chloride
    • DB-050398
    • Q27272889
    • ETHYLTRIPHENYLPHOSPHONIUMCHLORIDE
    • ethyl(triphenyl)phosphanium;chloride
    • MFCD00044699
    • Phosphonium, ethyltriphenyl-, chloride (1:1)
    • ethyl(triphenyl)phosphonium chloride
    • Ethyl Triphenyl Phosphonium Chloride
    • NJXBVBPTDHBAID-UHFFFAOYSA-M
    • E1336
    • D90618
    • AC-19759
    • 9Q6R98590R
    • ETHYLTRIPHENYLPHOSPHONIUM CHLORIDE
    • AKOS015833140
    • 896-33-3
    • DTXSID3044467
    • UNII-9Q6R98590R
    • J2.856.649B
    • Ethyltriphenylphosphonium Chloride
    • MDL: MFCD00044699
    • Inchi: 1S/C20H20P.ClH/c1-2-21(18-12-6-3-7-13-18,19-14-8-4-9-15-19)20-16-10-5-11-17-20;/h3-17H,2H2,1H3;1H/q+1;/p-1
    • InChI Key: NJXBVBPTDHBAID-UHFFFAOYSA-M
    • SMILES: [Cl-].C1C=CC([P+](CC)(C2C=CC=CC=2)C2C=CC=CC=2)=CC=1
    • BRN: 4170030

Computed Properties

  • Exact Mass: 326.09900
  • Monoisotopic Mass: 326.099
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 4
  • Complexity: 247
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 0A^2
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing

Experimental Properties

  • Color/Form: White or yellowish crystals.
  • Density: 0.9700
  • Melting Point: 241.0 to 245.0 deg-C
  • Boiling Point: 279-287°C
  • Flash Point: 240 ºC
  • PSA: 13.59000
  • LogP: 1.00440
  • Sensitiveness: Hygroscopic
  • Solubility: Not determined
  • Vapor Pressure: No data available

Ethyltriphenylphosphonium Chloride Security Information

  • Symbol: GHS07
  • Prompt:warning
  • Signal Word:warning
  • Hazard Statement: H315-H319
  • Warning Statement: P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
  • Hazardous Material transportation number:UN3077
  • Hazard Category Code: 21/22
  • Safety Instruction: S36/37-S24
  • Hazardous Material Identification: Xn
  • HazardClass:9
  • PackingGroup:III
  • TSCA:Yes
  • Storage Condition:Store in tightly closed containers. Store in a cool, dry, well ventilated area away from incompatible substances. Avoid light.
  • Safety Term:9
  • Packing Group:III
  • Risk Phrases:R21/22

Ethyltriphenylphosphonium Chloride Customs Data

  • HS CODE:2931900090
  • Customs Data:

    China Customs Code:

    2931900090

    Overview:

    2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

    Summary:

    2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%

Ethyltriphenylphosphonium Chloride Pricemore >>

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TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.
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Ethyltriphenylphosphonium Chloride Production Method

Production Method 1

Reaction Conditions
Reference
Ethyltriphenylphosphonium bromide
McComsey, David F.; Maryanoff, Bruce E., e-EROS Encyclopedia of Reagents for Organic Synthesis, 2001, 1, 1-2

Production Method 2

Reaction Conditions
1.1 Catalysts: Benzoyl chloride
Reference
New synthesis for acetylenes
Bestmann, Hans Juergen; Kumar, Kamlesh; Schaper, Wolfgang, Angewandte Chemie, 1983, 95(2),

Production Method 3

Reaction Conditions
1.1 Solvents: Dichloromethane ,  Tetrahydrofuran ;  45 - 60 min, 0 °C
1.2 Reagents: Hydrochloric acid Solvents: Diethyl ether ;  10 min, 0 °C
Reference
Long sought synthesis of quaternary phosphonium salts from phosphine oxides: inverse reactivity approach
Vetter, Anna C.; Nikitin, Kirill; Gilheany, Declan G., Chemical Communications (Cambridge, 2018, 54(46), 5843-5846

Production Method 4

Reaction Conditions
1.1 Solvents: 1,2-Dimethoxyethane ;  rt → reflux; 4 d, reflux; reflux → rt
1.2 Reagents: Hydrochloric acid Solvents: Diethyl ether
Reference
Synthetic and mechanistic aspects of halo-F-methylphosphonates
Flynn, Richard M.; Burton, Donald J., Journal of Fluorine Chemistry, 2011, 132(10), 815-828

Production Method 5

Reaction Conditions
1.1 Reagents: Lithium bis(trimethylsilyl)amide Solvents: Tetrahydrofuran ;  10 min, 0 °C
1.2 10 min, -90 °C
1.3 Reagents: Hydrochloric acid ;  -90 °C
Reference
Observation and Stereochemistry of Betaine Intermediates in the Reaction of Phosphonium Ylide Containing a Phosphaboratatriptycene Skeleton with Benzaldehyde
Uchiyama, Yosuke ; Yamagishi, Shotaro; Yasukawa, Takuya, Journal of Organic Chemistry, 2022, 87(23), 15899-15913

Production Method 6

Reaction Conditions
Reference
Reaction of phosphonium ylides with alkyldichloroboranes
Bestmann, Hans Juergen; Arenz, Thomas, Angewandte Chemie, 1986, 98(6), 571-2

Ethyltriphenylphosphonium Chloride Raw materials

Ethyltriphenylphosphonium Chloride Preparation Products

Ethyltriphenylphosphonium Chloride Suppliers

Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:896-33-3)Methyl(triphenyl)phosphonium chloride
Order Number:sfd1539
Stock Status:in Stock
Quantity:200KG
Purity:99%
Pricing Information Last Updated:Friday, 19 July 2024 14:32
Price ($):discuss personally
Email:sales2@senfeida.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:896-33-3)乙基三苯基氯化膦
Order Number:LE1722481
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:35
Price ($):discuss personally
Email:18501500038@163.com

Additional information on Ethyltriphenylphosphonium Chloride

Comprehensive Guide to Ethyltriphenylphosphonium Chloride (CAS No. 896-33-3): Properties, Applications, and Industry Insights

Ethyltriphenylphosphonium Chloride (CAS No. 896-33-3) is a quaternary phosphonium salt widely recognized for its versatility in organic synthesis and industrial applications. This compound, often abbreviated as EtPh3PCl, features a unique molecular structure combining an ethyl group with three phenyl rings attached to a central phosphorus atom, followed by a chloride counterion. Its high stability, solubility in polar solvents, and reactivity as a phase-transfer catalyst make it indispensable in modern chemistry.

In recent years, the demand for Ethyltriphenylphosphonium Chloride has surged due to its role in Wittig reactions, a cornerstone of olefin synthesis. Researchers and manufacturers frequently search for "896-33-3 supplier," "EtPh3PCl solubility," or "Wittig reagent alternatives," reflecting its critical niche in fine chemical production. The compound’s low toxicity profile and compatibility with green chemistry principles further align with current trends toward sustainable synthesis.

From a technical perspective, Ethyltriphenylphosphonium Chloride exhibits a melting point range of 200–205°C and is typically supplied as a white crystalline powder. Its hygroscopic nature necessitates storage in airtight containers, a detail often queried in "896-33-3 handling precautions" searches. When dissolved in water or alcohols, it forms stable solutions ideal for nucleophilic substitution reactions, a feature exploited in pharmaceutical intermediates and agrochemical formulations.

The compound’s applications extend to polymer stabilization and ionic liquid synthesis, areas gaining traction in energy storage research. Queries like "phosphonium-based ionic liquids" or "896-33-3 electrochemical uses" highlight emerging interest in these domains. Notably, its cationic surfactant properties are leveraged in specialty coatings, where it enhances adhesion and dispersion—a topic frequently discussed in materials science forums.

Quality control of Ethyltriphenylphosphonium Chloride hinges on HPLC and NMR analysis, with purity grades (≥97%–99%) tailored to end-use requirements. Industry professionals often compare "EtPh3PCl vs. methyltriphenylphosphonium bromide" for specific reaction yields, underscoring the need for precise technical data. Regulatory compliance, such as REACH registration (EC No. 212-995-8), ensures its safe commercialization globally.

Innovations in catalyst recovery systems have further boosted the appeal of 896-33-3, addressing cost-efficiency concerns in large-scale operations. Recent patents describe its integration with flow chemistry setups, reducing waste generation—a response to the "sustainable catalysis" trend dominating academic literature. Such advancements position this phosphonium salt as a future-proof choice for synthetic chemistry.

In summary, Ethyltriphenylphosphonium Chloride (CAS No. 896-33-3) remains a pivotal reagent with expanding utility across R&D and industrial sectors. Its alignment with green chemistry goals, coupled with robust performance in diverse reactions, ensures sustained relevance. For researchers sourcing "high-purity EtPh3PCl" or exploring "phosphonium salt applications," this compound offers a reliable and adaptable solution.

Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
(CAS:896-33-3)Methyl(triphenyl)phosphonium chloride
sfd1539
Purity:99%
Quantity:200KG
Price ($):Inquiry
Email
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:896-33-3)乙基三苯基氯化膦
LE1722481
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
Email